8-nitro-2-carboxy-4-oxo-4H-1-benzopyran
Cat. No. B8306215
M. Wt: 235.15 g/mol
InChI Key: JNMUUGPMODDSNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07094914B2
Procedure details
After a reaction container equipped with a stirrer, a cooling tube and a thermometer was charged with 20 parts by weight of fuming sulfuric acid, 2 parts by weight of a mixture (content: 65.7% by weight) containing 2-(2-nitrophenoxy)fumaric acid and 2-(2-nitrophenoxy)maleic acid was added. After that, the mixture was stirred and kept at an inner temperature of 25° C. for 2 hours and then at an inner temperature of 50° C. for 2 hours to obtain a reaction solution containing 8-nitro-2-carboxy-4-oxo-4H-1-benzopyran (reaction yield: 35%). After cooled to room temperature, the reaction solution was gradually added into 40 parts by weight of water and the mixture was gradually cooled to an inner temperature of 0° C. Precipitated crystals were filtered and dried to obtain 0.28 parts by weight of 8-nitro-2-carboxy-4-oxo-4H-1-benzopyran as crystals (content: 95.2% by weight, yield: 20%).
Yield
35%
Identifiers
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REACTION_CXSMILES
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S(=O)(=O)(O)O.[N+:6]([C:9]1[CH:23]=[CH:22][CH:21]=[CH:20][C:10]=1[O:11]/[C:12](=[CH:16]\[C:17]([OH:19])=O)/[C:13]([OH:15])=[O:14])([O-:8])=[O:7].[N+](C1C=CC=CC=1O/C(=C/C(O)=O)/C(O)=O)([O-])=O>>[N+:6]([C:9]1[C:10]2[O:11][C:12]([C:13]([OH:15])=[O:14])=[CH:16][C:17](=[O:19])[C:20]=2[CH:21]=[CH:22][CH:23]=1)([O-:8])=[O:7]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(O/C(/C(=O)O)=C\C(=O)O)C=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(O/C(/C(=O)O)=C/C(=O)O)C=CC=C1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After that, the mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After a reaction container equipped with a stirrer, a cooling tube
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ADDITION
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Type
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ADDITION
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Details
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was added
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CUSTOM
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Type
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CUSTOM
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Details
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at an inner temperature of 50° C. for 2 hours to obtain a reaction solution
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Duration
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2 h
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C1=CC=CC=2C(C=C(OC21)C(=O)O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 35% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
